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Compound of Interest

Compound Name: 1,2-Dibromo-1-iodotrifluoroethane

Cat. No.: B1349380 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical waste are paramount for ensuring laboratory safety and

environmental protection. This guide provides a detailed, step-by-step procedure for the safe

disposal of 1,2-Dibromo-1-iodotrifluoroethane, a halogenated hydrocarbon. Given the

absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are

based on general best practices for the disposal of halogenated organic compounds.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to handle 1,2-Dibromo-1-
iodotrifluoroethane with appropriate safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

Eye Protection: Always wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves, such as Viton® or Barrier®.

Body Protection: A lab coat, apron, or coveralls should be worn to prevent skin contact.

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood. If vapors or aerosols are likely to be generated, a respirator is required.

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

and launder contaminated clothing before reuse.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Step-by-Step Disposal Plan
The disposal of 1,2-Dibromo-1-iodotrifluoroethane must be handled as hazardous waste.

Halogenated organic compounds require specific disposal routes due to their potential to form

harmful byproducts if not treated correctly.

Segregation: Do not mix 1,2-Dibromo-1-iodotrifluoroethane waste with non-halogenated

organic solvents or other waste streams.[1][2] Halogenated wastes are typically incinerated

under specific conditions to prevent the release of toxic gases.[1]

Waste Container:

Use a dedicated, leak-proof, and chemically compatible container for collecting waste.[3]

The container should be clearly labeled with "Halogenated Organic Waste" and the full

chemical name: "1,2-Dibromo-1-iodotrifluoroethane".[1]

Keep the container tightly closed when not in use.[3]

Storage:

Store the waste container in a designated, well-ventilated, and cool secondary

containment area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.
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Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[4]

Provide them with accurate information about the waste composition.

Quantitative Data for Halogenated Hydrocarbons
The following table summarizes key quantitative data for a related halogenated hydrocarbon,

1,1,1-Trifluoro-2-iodoethane, which can be used as a reference for understanding the general

characteristics of such compounds. Note that specific values for 1,2-Dibromo-1-
iodotrifluoroethane may differ.

Property
Value (for 1,1,1-Trifluoro-2-
iodoethane)

Reference

Molecular Weight 209.94 g/mol [5][6][7]

Boiling Point 54.8°C [5]

Density 2.13 g/mL at 25°C [5]

Flash Point 53-55°C [5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1,2-Dibromo-1-
iodotrifluoroethane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Halogenated_Hydrocarbons_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1349380?utm_src=pdf-body
https://www.benchchem.com/product/b1349380?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-understanding-111-trifluoro-2-iodoethane-properties-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_1-Trifluoro-2-iodoethane
https://www.chemeo.com/cid/33-823-1/1-1-1-Trifluoro-2-iodoethane
https://www.innospk.com/en/?news/grok-understanding-111-trifluoro-2-iodoethane-properties-and-applications
https://www.innospk.com/en/?news/grok-understanding-111-trifluoro-2-iodoethane-properties-and-applications
https://www.innospk.com/en/?news/grok-understanding-111-trifluoro-2-iodoethane-properties-and-applications
https://www.benchchem.com/product/b1349380?utm_src=pdf-body
https://www.benchchem.com/product/b1349380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Segregate Waste

Collect in a dedicated,
properly labeled container.

Is the container full or
no longer in use?

Step 2: Store Safely

No

Step 3: Arrange Disposal

Yes

Store in a cool, well-ventilated
area in secondary containment.

Contact EHS or licensed
waste disposal company.

Waste is transported for
incineration.

Click to download full resolution via product page

Proper Disposal Workflow for 1,2-Dibromo-1-iodotrifluoroethane.

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and disposal protocols and the Safety Data Sheet (SDS) for any chemical you are

working with. If an SDS for a specific compound is not available, consult with your EHS office

for guidance on handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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